Cas no 617721-50-3 (1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-(4-methylphenyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-(4-methylphenyl)-
• CAS No: 617721-50-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1629323
• Update Time: 2024-09-12

1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-methyl-5-(4-methylphenyl)-

• Inchi： 1S/C13H13NO/c1-10-3-5-11(6-4-10)13-8-7-12(9-15)14(13)2/h3-9H,1-2H3
• InChI Key： JEEOCMLCCRLGOX-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=C(C)C=C2)=CC=C1C=O

Computed Properties

• Exact Mass: 199.09979

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 344.5±30.0 °C(Predicted)
• PSA: 22
• pka: -7.04±0.70(Predicted)